Cas no 14494-91-8 (Mercury, di-m-chlorodichlorobis(triphenylphosphine)di-)

• Product Name: Mercury, di-m-chlorodichlorobis(triphenylphosphine)di-
• CAS No: 14494-91-8
• MF: C₃₆H₃₄Cl₄Hg₂P₂
• MW: 1071.5946803093
• CID: 164698
• PubChem ID: 138397995
• Update Time: 2025-04-19

Mercury, di-m-chlorodichlorobis(triphenylphosphine)di- Chemical and Physical Properties

Names and Identifiers

• Mercury, di-m-chlorodichlorobis(triphenylphosphine)di-
• Di-.μ.-chlorobis[chloro-triphenylphosphine-mercury(II)]
• Mercuric chloride, compd. withtriphenylphosphine (1:1), dimer
• Mercury,tetrachlorobis(triphenylphosphine)di- (7CI)
• NSC 193741
• DTXSID20932455
• Mercury--triphenylphosphane--hydrogen chloride (1/1/2)
• 14494-91-8

• Inchi： 1S/2C18H15P.4ClH.2Hg/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;;;;;/h2*1-15H;4*1H;;
• InChI Key： QVHHSYNTOFYNLZ-UHFFFAOYSA-N
• SMILES： [Hg].[Hg].Cl.Cl.Cl.Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 1072.025006g/mol
• Monoisotopic Mass: 1072.03027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų